Cas no 24303-87-5 (Phosphorothioic acid,O,O'-[thiobis(2-methyl-p-phenylene)] O,O,O',O'-tetramethyl ester (8CI))

• Product Name: Phosphorothioic acid,O,O'-[thiobis(2-methyl-p-phenylene)] O,O,O',O'-tetramethyl ester (8CI)
• CAS No: 24303-87-5
• MF: C₁₈H₂₄O₆P₂S₃
• MW: 494.522083282471
• CID: 261845
• PubChem ID: 212485
• Update Time: 2025-04-19

Phosphorothioic acid,O,O'-[thiobis(2-methyl-p-phenylene)] O,O,O',O'-tetramethyl ester (8CI) Chemical and Physical Properties

Names and Identifiers

• Phosphorothioic acid,O,O'-[thiobis(2-methyl-p-phenylene)] O,O,O',O'-tetramethyl ester (8CI)
• [4-(4-dimethoxyphosphinothioyloxy-3-methylphenyl)sulfanyl-2-methylphenoxy]-dimethoxy-sulfanylidene-λ⁵-phosphane
• 24303-87-5
• Bayer SRA 4259
• BAY SRA 4259
• Phosphorothioic acid, O,O'-(thiobis(2-methyl-p-phenylene)) O,O,O',O'-tetramethyl ester
• DTXSID30179036

• Inchi： 1S/C18H24O6P2S3/c1-13-11-15(7-9-17(13)23-25(27,19-3)20-4)29-16-8-10-18(14(2)12-16)24-26(28,21-5)22-6/h7-12H,1-6H3
• InChI Key： HYBSJHXLNIXJPO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C)C=1)OP(OC)(OC)=S)C1C=CC(=C(C)C=1)OP(OC)(OC)=S

Computed Properties

• Exact Mass: 494.021
• Monoisotopic Mass: 494.021
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 145Ų

Experimental Properties

• Density: 1.35
• Boiling Point: 537.6°Cat760mmHg
• Flash Point: 278.9°C
• Refractive Index: 1.602
• PSA: 164.48000
• LogP: 7.54800